![molecular formula C20H31FN2O B6003522 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol](/img/structure/B6003522.png)
2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol, also known as F114, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act as a selective serotonin receptor antagonist, which may contribute to its anxiolytic and antidepressant effects. This compound also has affinity for dopamine receptors, which may contribute to its potential use as an antipsychotic agent.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to decrease locomotor activity, increase sleep time, and decrease body temperature. This compound has also been shown to decrease the release of dopamine and increase the release of serotonin in certain brain regions.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments is its potential therapeutic applications, which may make it a useful tool for studying various diseases and disorders. However, one limitation is the lack of understanding of its exact mechanism of action, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol. One direction is to further investigate its potential therapeutic applications in various diseases and disorders. Another direction is to better understand its mechanism of action, which may lead to the development of more effective drugs. Additionally, future research could focus on developing new synthesis methods for this compound, which may improve its availability and accessibility for scientific research.
Synthesis Methods
The synthesis of 2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol involves several steps, including the reaction of 4-fluorobenzyl chloride with cyclohexylmethylamine to form 1-(cyclohexylmethyl)-4-(4-fluorobenzyl)piperazine. This intermediate is then reacted with ethylene oxide to form this compound.
Scientific Research Applications
2-[1-(cyclohexylmethyl)-4-(4-fluorobenzyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and psychiatry. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. In pharmacology, this compound has been studied for its potential use as a sedative and antipsychotic agent. In psychiatry, this compound has been studied for its potential use in the treatment of schizophrenia and bipolar disorder.
Properties
IUPAC Name |
2-[1-(cyclohexylmethyl)-4-[(4-fluorophenyl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31FN2O/c21-19-8-6-18(7-9-19)14-22-11-12-23(20(16-22)10-13-24)15-17-4-2-1-3-5-17/h6-9,17,20,24H,1-5,10-16H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVVMAEBFHXFQEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CCN(CC2CCO)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.